Cas no 2757834-63-0 ((2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid)

• Product Name: (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid
• CAS No: 2757834-63-0
• MF: C₁₂H₁₉F₃N₂O₅
• MW: 328.284874200821
• CID: 6355731
• PubChem ID: 165754057
• Update Time: 2025-10-16

(2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid
• 2757834-63-0
• EN300-37101493

• Inchi： 1S/C12H19F3N2O5/c1-6(22-11(2,3)4)8(9(19)20)17-7(18)5-16-10(21)12(13,14)15/h6,8H,5H2,1-4H3,(H,16,21)(H,17,18)(H,19,20)/t6-,8+/m0/s1
• InChI Key： XDSNKSOQXJQHNL-POYBYMJQSA-N
• SMILES： FC(C(NCC(N[C@@H](C(=O)O)[C@H](C)OC(C)(C)C)=O)=O)(F)F

Computed Properties

• Exact Mass: 328.12460620g/mol
• Monoisotopic Mass: 328.12460620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid

Introduction to (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid (CAS No. 2757834-63-0)

(2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid (CAS No. 2757834-63-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butoxy group and a trifluoroacetamido moiety. These functional groups contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.

The chemical structure of (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid is defined by its chiral centers at the 2 and 3 positions, which impart specific stereochemical properties. The tert-butoxy group provides steric hindrance and enhances the stability of the molecule, while the trifluoroacetamido moiety imparts unique electronic and hydrophobic characteristics. These features collectively influence the compound's solubility, reactivity, and biological activity.

Recent studies have explored the potential of (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid in various therapeutic areas. One notable area of research is its application in the treatment of neurodegenerative diseases. The compound has shown promising results in preclinical studies for its ability to modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and inflammation.

In addition to its potential in neurodegenerative diseases, (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid has been investigated for its anti-inflammatory properties. Research has demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. These findings suggest that the compound may have broad therapeutic applications beyond neurodegenerative disorders.

The pharmacokinetic properties of (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid have also been studied extensively. The compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for development as an oral medication. Its stability under physiological conditions and low toxicity further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and support further clinical development.

The synthesis of (2R,3S)-3-(tert-butoxy)-2-[2-(2,2,2-trifluoroacetamido)acetamido]butanoic acid involves a multi-step process that requires precise control over stereochemistry and functional group manipulation. Advanced synthetic techniques such as asymmetric synthesis and protecting group strategies are employed to ensure high yields and purity of the final product. The ability to produce this compound on a large scale is crucial for its commercialization as a pharmaceutical agent.

In conclusion, (2R,3S)-3-(tert-butoxy)-2-[2-(2,�，，，，，，，，，，，，，，，，，，，，，，，，，，，，，，fluoroacetamido)acetamido]butanoic acid (CAS No. 2757834-63-0) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and biological properties make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.